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Compound of Interest

Compound Name: Cannabiorcol

Cat. No.: B1142604 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling Cannabiorcol. The following procedures are based

on established safety protocols for handling cannabinoids and other chemical compounds in a

laboratory setting.

Compound Information
Cannabiorcol is a phytocannabinoid found in Cannabis sativa.[1][2] As an analytical reference

standard, it requires careful handling to ensure personnel safety and experimental integrity.[2]

Table 1: Physical and Chemical Properties of Cannabiorcol

Property Value

Molecular Formula C₁₇H₁₈O₂[1][3]

Molecular Weight 254.32 g/mol

Appearance A solution in acetonitrile

Purity ≥95%

Synonyms
Cannabinol-C1, CBN-C1, Methyl-CBN, Methyl-

Cannabinol

Data sourced from PubChem and Cayman Chemical.
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Hazard Identification and Risk Assessment
While specific toxicity data for Cannabiorcol is not readily available, it should be handled with

the same precautions as other cannabinoids. Potential hazards include:

Chemical Hazards: Exposure through inhalation, skin contact, or ingestion. The use of

solvents like acetonitrile for solubilization presents its own set of hazards, including

flammability and toxicity.

Biological Hazards: If working with the plant material, exposure to mold, mildew, and other

pathogens can lead to respiratory issues and allergic reactions.

A thorough risk assessment should be conducted before any handling of Cannabiorcol.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure and ensure safety.

Table 2: Recommended Personal Protective Equipment for Handling Cannabiorcol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1142604?utm_src=pdf-body
https://www.benchchem.com/product/b1142604?utm_src=pdf-body
https://www.benchchem.com/product/b1142604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specifications and
Rationale

Hand Protection Nitrile gloves

Chemical-resistant to protect

against solvents and the

compound.

Eye and Face Protection Safety goggles or a face shield

Protects against splashes of

chemicals and airborne

particles.

Respiratory Protection
Surgical mask or KN95

respirator

Prevents inhalation of aerosols

or fine particles. A properly

fitted respirator is essential

when handling powders or

creating aerosols.

Body Protection
Laboratory coat or disposable

gown

Provides a barrier to protect

skin and clothing from

contamination.

Operational Plan: Step-by-Step Handling Procedures
4.1. Preparation and Engineering Controls

Ventilation: All work with Cannabiorcol, especially when in solution with volatile solvents,

should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Work Area: Designate a specific area for handling Cannabiorcol. Keep the area clean and

uncluttered.

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible. A fire extinguisher suitable for chemical fires should also be available.

4.2. Handling Cannabiorcol Solution

Don PPE: Before handling, put on all required PPE as outlined in Table 2.
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Transfer: Use appropriate chemical-resistant tools, such as micropipettes with filtered tips,

for transferring the solution.

Avoid Aerosolization: Handle the solution gently to avoid creating aerosols.

Storage: Store Cannabiorcol in its original, clearly labeled, and tightly sealed container in a

cool, dark, and dry location. Avoid storing it with incompatible chemicals.

4.3. Post-Handling

Decontamination: Clean and decontaminate all work surfaces and equipment after use.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan
All waste generated from handling Cannabiorcol must be treated as hazardous chemical

waste.

5.1. Waste Segregation

Liquid Waste: Collect all liquid waste containing Cannabiorcol and its solvent in a

designated, labeled, and sealed hazardous waste container.

Solid Waste: Dispose of all contaminated solid waste, such as gloves, pipette tips, and

empty vials, in a separate, clearly labeled hazardous waste container.

5.2. Disposal Methods

Unusable and Unrecognizable: Cannabis-related waste must be rendered "unusable and

unrecognizable" before final disposal. This can be achieved by mixing it with other non-

hazardous waste. For laboratory-scale waste, this is typically handled by a certified

hazardous waste disposal company.

Professional Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety office or a licensed hazardous waste disposal contractor.
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Disposal Options for Cannabis Waste (General):

Landfills: Permitted landfills may accept cannabis waste if it has been rendered unusable.

Composting: An eco-friendly option for plant-based waste, but chemical contamination

must be avoided.

Incineration: A fast and effective method for destroying cannabinoids, carried out in

licensed facilities.

Emergency Procedures
In the event of an exposure or spill:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes at an

eyewash station.

Inhalation: Move to a well-ventilated area.

Spill: Alert others in the area. Contain the spill with absorbent materials. Clean the area

following your institution's hazardous spill cleanup protocol.

For any significant exposure or spill, seek immediate medical attention and report the incident

to your supervisor and environmental health and safety office.

Visual Workflow for Safe Handling of Cannabiorcol
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Start: Handling Cannabiorcol

1. Conduct Risk Assessment

2. Don Appropriate PPE

3. Prepare Work Area
(Fume Hood, Clean Surface)

4. Handle Cannabiorcol Solution

5. Post-Handling Procedures
(Decontaminate, Wash Hands)

Emergency Event
(Spill or Exposure)

6. Segregate Waste
(Liquid and Solid)

7. Dispose of Waste via
EH&S or Licensed Contractor

End: Procedure Complete

Execute Emergency Procedures
(First Aid, Spill Cleanup)

Report Incident

Review & Update Protocols

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Cannabiorcol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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